Cas no 925192-74-1 (2-{4-(Isobutyrylamino)anilino-carbonyl}cyclohexanecarboxylic Acid)

• Product Name: 2-{4-(Isobutyrylamino)anilino-carbonyl}cyclohexanecarboxylic Acid
• CAS No: 925192-74-1
• MF: C₁₈H₂₄N₂O₄
• MW: 332.394165039063
• CID: 1067427
• PubChem ID: 17187917
• Update Time: 2025-10-31

2-{4-(Isobutyrylamino)anilino-carbonyl}cyclohexanecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-{[4-(Isobutyrylamino)anilino]-carbonyl}cyclohexanecarboxylic acid
• CS-0321796
• 925192-74-1
• 2-((4-Isobutyramidophenyl)carbamoyl)cyclohexanecarboxylicacid
• AKOS000319807
• AN-329/43448900
• 2-((4-Isobutyramidophenyl)carbamoyl)cyclohexane-1-carboxylic acid
• 2-[[4-(2-methylpropanoylamino)phenyl]carbamoyl]cyclohexane-1-carboxylic acid
• AKOS024267011
• 2-((4-Isobutyramidophenyl)carbamoyl)cyclohexanecarboxylic acid
• 2-{[4-(isobutyrylamino)anilino]carbonyl}cyclohexanecarboxylic acid
• 2-{[4-(2-methylpropanamido)phenyl]carbamoyl}cyclohexane-1-carboxylic acid
• 2-({4-[(2-methylpropanoyl)amino]phenyl}carbamoyl)cyclohexanecarboxylic acid
• STL067573
• 2-{4-(Isobutyrylamino)anilino-carbonyl}cyclohexanecarboxylic Acid

• MDL： MFCD09428071
• Inchi： 1S/C18H24N2O4/c1-11(2)16(21)19-12-7-9-13(10-8-12)20-17(22)14-5-3-4-6-15(14)18(23)24/h7-11,14-15H,3-6H2,1-2H3,(H,19,21)(H,20,22)(H,23,24)
• InChI Key： ZRYUGWZGHJPHCX-UHFFFAOYSA-N
• SMILES： OC(C1CCCCC1C(NC1C=CC(=CC=1)NC(C(C)C)=O)=O)=O

Computed Properties

• Exact Mass: 332.17360725g/mol
• Monoisotopic Mass: 332.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 95.5Ų

2-{4-(Isobutyrylamino)anilino-carbonyl}cyclohexanecarboxylic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-{4-(Isobutyrylamino)anilino-carbonyl}cyclohexanecarboxylic Acid

Professional Introduction to 2-{4-(Isobutyrylamino)anilino-carbonyl}cyclohexanecarboxylic Acid (CAS No. 925192-74-1)

2-{4-(Isobutyrylamino)anilino-carbonyl}cyclohexanecarboxylic Acid, with the CAS number 925192-74-1, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its intricate molecular structure, holds promise for various applications, particularly in the development of novel therapeutic agents and biochemical research tools. The unique combination of functional groups in its molecular framework makes it a subject of interest for researchers exploring innovative chemical interactions and biological pathways.

The molecular structure of 2-{4-(Isobutyrylamino)anilino-carbonyl}cyclohexanecarboxylic Acid consists of a cyclohexane ring substituted with a carboxylic acid group at one position and an anilino-carbonyl moiety at another. The anilino-carbonyl group further incorporates an isobutyrylamino substituent, which introduces both hydrophobic and polar characteristics to the molecule. This dual nature allows the compound to interact with a wide range of biological targets, making it a versatile tool in drug discovery and biochemical studies.

In recent years, there has been growing interest in the development of compounds that can modulate biological pathways by interacting with specific enzymes and receptors. The isobutyrylamino substituent in this compound is particularly noteworthy, as it resembles the structure of certain natural product derivatives known for their biological activity. This feature has prompted researchers to explore its potential as a lead compound or intermediate in the synthesis of more complex molecules with enhanced pharmacological properties.

One of the most compelling aspects of 2-{4-(Isobutyrylamino)anilino-carbonyl}cyclohexanecarboxylic Acid is its potential application in the field of enzyme inhibition. The carboxylic acid group and the anilino-carbonyl moiety can serve as hydrogen bond donors or acceptors, respectively, which is crucial for binding to enzyme active sites. This property has been leveraged in studies aimed at developing inhibitors for enzymes involved in metabolic disorders and inflammatory diseases. Preliminary computational studies suggest that this compound may exhibit high affinity for certain proteases, making it a promising candidate for further investigation.

The cyclohexane ring in the molecular structure also contributes to the compound's overall properties. Cycloalkyl groups are often found in biologically active molecules due to their ability to enhance solubility and metabolic stability. In the case of 2-{4-(Isobutyrylamino)anilino-carbonyl}cyclohexanecarboxylic Acid, the cyclohexyl moiety may play a role in optimizing its pharmacokinetic profile, ensuring better absorption and distribution within the body. This aspect is particularly important in drug development, where achieving an optimal balance between efficacy and bioavailability is crucial.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like 2-{4-(Isobutyrylamino)anilino-carbonyl}cyclohexanecarboxylic Acid. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions have been employed to construct its intricate framework with high precision. These methods not only improve yield but also allow for modifications at specific positions within the molecule, enabling researchers to fine-tune its biological activity.

The compound's potential extends beyond enzyme inhibition; it may also serve as a building block for more complex derivatives with tailored properties. For instance, introducing additional functional groups or altering the substitution patterns could lead to novel molecules with enhanced binding affinity or selectivity for specific biological targets. Such modifications are often guided by structural biology insights gained from crystallographic studies or computational modeling.

In conclusion, 2-{4-(Isobutyrylamino)anilino-carbonyl}cyclohexanecarboxylic Acid (CAS No. 925192-74-1) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique molecular architecture, featuring both hydrophobic and polar regions, makes it well-suited for interacting with biological systems. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and design of next-generation therapeutic agents.